1-Methylazecan-5-ol

• CAS No.: 61546-81-4
• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 1-methylazecan-5-ol
• InChI: InChI=1S/C10H21NO/c1-11-8-4-2-3-6-10(12)7-5-9-11/h10,12H,2-9H2,1H3
• InChI Key: RBVLHESHGFQNTD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCCC(CCC1)O

Description

1-Methylazecan-5-ol is a nitrogen-containing heterocyclic alcohol with a ten-membered azecane ring (C₉H₁₉N backbone) featuring a methyl group at position 1 and a hydroxyl group at position 5. The compound’s molecular formula is inferred as C₁₀H₂₁NO, with the hydroxyl and methyl groups contributing to unique chemical reactivity and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methylazecan-5-ol can be synthesized through several methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, starting from a linear precursor, cyclization can be induced using specific catalysts and reaction conditions to form the desired cyclic structure. The reaction typically requires a solvent, a catalyst, and controlled temperature and pressure conditions .

Industrial Production Methods: In an industrial setting, the production of 1-Methylazecan-5-ol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions: 1-Methylazecan-5-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohol derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) can facilitate substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohol derivatives .

Scientific Research Applications

1-Methylazecan-5-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which 1-Methylazecan-5-ol exerts its effects involves interactions with specific molecular targets. The hydroxyl group plays a crucial role in these interactions, facilitating hydrogen bonding and other molecular interactions. These interactions can influence various biochemical pathways, making the compound valuable for studying molecular mechanisms in biological systems .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Formula	Ring Size	Substituent Positions	Notable Properties	Evidence ID
5-Methylazocan-5-ol	C₈H₁₇NO	8	Methyl and OH at C5	High solubility, synthetic utility
1-Methylazetidin-3-ol	C₄H₉NO	4	Methyl at C1, OH at C3	High ring strain, versatile in reactions
4-Methyl-1H-benzo[d]imidazol-5-ol	C₈H₈N₂O	N/A	Methyl at C4, OH at C5	Antimicrobial activity
1-Methylazecan-5-ol (Hypothetical)	C₁₀H₂₁NO	10	Methyl at C1, OH at C5	Predicted stability and flexibility	N/A

Research Findings and Insights

• Substituent Effects: The presence of both methyl and hydroxyl groups in azacycloalkanols (e.g., 5-Methylazocan-5-ol) enhances solubility and target binding, a trend likely applicable to 1-Methylazecan-5-ol .
• Ring Size Impact: Larger rings (e.g., azecane vs.
• Heteroatom Influence : Oxygen and sulfur in oxazole/thiazole derivatives introduce polarity and reactivity differences, suggesting that 1-Methylazecan-5-ol’s nitrogen-rich structure may favor hydrogen bonding in biological systems .